5-Androstene-3beta,17beta-diol dienanthate
Overview
Description
5-Androstene-3beta,17beta-diol dienanthate is a synthetic derivative of the naturally occurring steroid hormone, 5-androstene-3beta,17beta-diol. This compound belongs to the class of androgens and derivatives, which are known for their role in the development of masculine characteristics and their profound effects on scalp and body hair in humans .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-androstene-3beta,17beta-diol dienanthate typically involves the esterification of 5-androstene-3beta,17beta-diol with enanthic acid. The reaction is carried out under anhydrous conditions using a suitable catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction mixture is heated to reflux, and the product is purified by recrystallization or chromatography .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure compliance with industry standards .
Chemical Reactions Analysis
Types of Reactions
5-Androstene-3beta,17beta-diol dienanthate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are used for substitution reactions.
Major Products Formed
Oxidation: Ketones and carboxylic acids.
Reduction: Alcohols and alkanes.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
5-Androstene-3beta,17beta-diol dienanthate has a wide range of scientific research applications:
Chemistry: Used as a precursor in the synthesis of other steroid derivatives.
Biology: Studied for its effects on cellular processes and hormone regulation.
Medicine: Investigated for its potential therapeutic effects in conditions such as hormone deficiencies and certain cancers.
Industry: Utilized in the production of pharmaceuticals and as a research chemical
Mechanism of Action
The mechanism of action of 5-androstene-3beta,17beta-diol dienanthate involves its interaction with androgen receptors. Upon binding to these receptors, the compound modulates the expression of target genes involved in the development of masculine characteristics and other physiological processes. The compound also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines .
Comparison with Similar Compounds
Similar Compounds
5alpha-androstane-3beta,17alpha-diol: A major metabolite of testosterone with androgenic activity.
5alpha-androstane-3alpha,17beta-diol: A testosterone metabolite that affects sperm maturation and survival.
5beta-androstan-3beta-ol-17-one: A metabolite of dehydroepiandrosterone (DHEA) with hypoglycemic and neuroinhibitory effects.
Uniqueness
5-Androstene-3beta,17beta-diol dienanthate is unique due to its specific esterification with enanthic acid, which enhances its stability and bioavailability compared to its non-esterified counterparts. This modification allows for more controlled and sustained release of the active compound in biological systems .
Properties
| 162890-98-4 | |
Molecular Formula |
C33H54O4 |
Molecular Weight |
514.8 g/mol |
IUPAC Name |
[(3S,8R,9S,10R,13S,14S,17S)-17-heptanoyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] heptanoate |
InChI |
InChI=1S/C33H54O4/c1-5-7-9-11-13-30(34)36-25-19-21-32(3)24(23-25)15-16-26-27-17-18-29(33(27,4)22-20-28(26)32)37-31(35)14-12-10-8-6-2/h15,25-29H,5-14,16-23H2,1-4H3/t25-,26-,27-,28-,29-,32-,33-/m0/s1 |
InChI Key |
SUTXFYLWPFKAHU-HFETUNNBSA-N |
Isomeric SMILES |
CCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4OC(=O)CCCCCC)C)C |
Canonical SMILES |
CCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4OC(=O)CCCCCC)C)C |
Origin of Product |
United States |
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